Cas no 79932-21-1 (6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine)
79932-21-1 structure
Product name:6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4,5,6,7-tetrahydro-6-phenylbenzothiazole
- EN300-57235
- SMR000009774
- CS-0252013
- CHEMBL1548546
- Oprea1_456690
- SR-01000319037
- HMS2307J14
- Z57234289
- SCHEMBL5485892
- DTXSID301242147
- Oprea1_576778
- SR-01000319037-1
- 4,5,6,7-tetrahydro-6-phenyl-2-Benzothiazolamine
- 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine
- BB 0254761
- MLS000032795
- 79932-21-1
- 6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
- AKOS016042132
- AKOS000140351
- DS-016771
- G28398
- 6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
-
- MDL： MFCD01366561
- Inchi： InChI=1S/C13H14N2S/c14-13-15-11-7-6-10(8-12(11)16-13)9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,14,15)
- InChI Key： ULKFNJBNISYXTB-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)C2CCC3=C(C2)SC(=N)N3
Computed Properties
- Exact Mass: 230.08776963g/mol
- Monoisotopic Mass: 230.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Melting Point: 181-183 °C
- Boiling Point: 401.2±24.0 °C at 760 mmHg
- Flash Point: 123.1±25.9 °C
6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
- HazardClass：IRRITANT
6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P323048-250mg |
6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
79932-21-1 | 250mg |
$ 340.00 | 2022-06-03 | ||
| Enamine | EN300-57235-5.0g |
6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
79932-21-1 | 95% | 5.0g |
$836.0 | 2023-02-09 | |
| Enamine | EN300-57235-10.0g |
6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
79932-21-1 | 95% | 10.0g |
$1496.0 | 2023-02-09 | |
| Chemenu | CM376850-1g |
6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
79932-21-1 | 95%+ | 1g |
$457 | 2024-07-23 | |
| Enamine | EN300-57235-0.05g |
6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
79932-21-1 | 95% | 0.05g |
$71.0 | 2023-02-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011541-500mg |
2-Amino-4,5,6,7-tetrahydro-6-phenylbenzothiazole |
79932-21-1 | 500mg |
2892CNY | 2021-05-07 | ||
| 1PlusChem | 1P00G3IF-100mg |
2-AMINO-4,5,6,7-TETRAHYDRO-6-PHENYLBENZOTHIAZOLE |
79932-21-1 | 100mg |
$120.00 | 2025-02-27 | ||
| 1PlusChem | 1P00G3IF-500mg |
2-AMINO-4,5,6,7-TETRAHYDRO-6-PHENYLBENZOTHIAZOLE |
79932-21-1 | 95% | 500mg |
$342.00 | 2025-02-27 | |
| Enamine | EN300-57235-0.5g |
6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
79932-21-1 | 95% | 0.5g |
$240.0 | 2023-02-09 | |
| Enamine | EN300-57235-2.5g |
6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
79932-21-1 | 95% | 2.5g |
$506.0 | 2023-02-09 |
6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Related Literature
-
1. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
-
Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
-
Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
-
Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
-
5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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